Cas no 116511-74-1 (6-(trifluoromethyl)naphthalen-2-ol)

6-(trifluoromethyl)naphthalen-2-ol structure

116511-74-1 structure

Product Name:6-(trifluoromethyl)naphthalen-2-ol

CAS No:116511-74-1

MF:C₁₁H₇F₃O

MW:212.167893648148

CID:2614808

PubChem ID:71339188

Update Time:2025-11-01

6-(trifluoromethyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

- 6-(trifluoromethyl)naphthalen-2-ol
- 116511-74-1
- DTXSID30766667
- HCJDAAXIBIPERT-UHFFFAOYSA-N
- 2-Naphthalenol, 6-(trifluoromethyl)-
- 2-(Trifluoromethyl)-6-naphthol
- Inchi： 1S/C11H7F3O/c12-11(13,14)9-3-1-8-6-10(15)4-2-7(8)5-9/h1-6,15H
- InChI Key： HCJDAAXIBIPERT-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C=C(C=CC=2C=1)O)(F)F

Computed Properties

Exact Mass: 212.04489933g/mol
Monoisotopic Mass: 212.04489933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 20.2Å²

6-(trifluoromethyl)naphthalen-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219003354-500mg	2-(Trifluoromethyl)-6-naphthol	116511-74-1	98%	500mg	$1038.80	2023-09-04
Alichem	A219003354-1g	2-(Trifluoromethyl)-6-naphthol	116511-74-1	98%	1g	$1685.00	2023-09-04

6-(trifluoromethyl)naphthalen-2-ol Related Literature

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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 6-(trifluoromethyl)naphthalen-2-ol

Comprehensive Overview of 6-(Trifluoromethyl)naphthalen-2-ol (CAS No. 116511-74-1): Properties, Applications, and Industry Insights

6-(Trifluoromethyl)naphthalen-2-ol (CAS No. 116511-74-1) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and materials science research. This trifluoromethyl-substituted naphthol derivative exhibits unique physicochemical properties due to the electron-withdrawing effects of the CF3 group, making it valuable for advanced applications. The compound's molecular structure combines a naphthalene backbone with strategic hydroxyl and trifluoromethyl functional groups, enabling precise interactions in synthetic pathways.

Recent studies highlight the growing demand for fluorinated building blocks like 6-(trifluoromethyl)-2-naphthol in drug discovery. The pharmaceutical industry particularly values its role in creating bioactive molecules with improved metabolic stability and membrane permeability. Researchers frequently search for "synthesis of trifluoromethyl naphthols" or "116511-74-1 solubility data," reflecting practical concerns in laboratory applications. Computational chemistry analyses suggest this compound's potential in designing PET imaging probes, aligning with current trends in diagnostic agent development.

From a materials perspective, CAS 116511-74-1 serves as a precursor for liquid crystal materials and organic semiconductors. Its ability to influence π-stacking interactions makes it relevant for OLED technology – a hot topic in display industry forums. Manufacturers exploring "high-performance fluorinated additives" often evaluate this compound's thermal stability (decomposition temperature >250°C) and lipophilicity (LogP ≈ 3.2). These characteristics address modern needs for energy-efficient electronic materials while meeting stringent environmental regulations.

The compound's spectroscopic properties show distinctive features: UV-Vis absorption maxima near 285 nm and fluorescence emission around 340 nm. These optical characteristics, combined with searches for "fluorophore-modified naphthalenes," indicate its utility in sensor development. Academic laboratories frequently investigate its hydrogen-bonding capacity, which proves crucial in supramolecular chemistry applications. The presence of both hydrogen donor (-OH) and hydrogen acceptor (CF3) groups enables diverse molecular recognition patterns.

Industrial scale-up considerations for 6-(trifluoromethyl)naphthalen-2-ol involve optimizing green chemistry protocols. Process chemists increasingly search for "catalytic trifluoromethylation methods" to improve the sustainability of production. Recent patent literature describes improved yields (>85%) using palladium-catalyzed coupling approaches, reducing heavy metal waste. These advancements respond to the fine chemical industry's push toward atom-economic synthesis while maintaining cost-effectiveness for commercial applications.

Quality control protocols for CAS 116511-74-1 typically employ HPLC purity analysis (≥98% purity grade) and 19F NMR verification. The compound's stability under ambient conditions (recommended storage at 2-8°C under inert atmosphere) makes it practical for global supply chains. Analytical chemists emphasize the importance of monitoring isomeric impurities, particularly during scale-up processes where regioisomer formation may occur.

Emerging applications in agrochemical research demonstrate this compound's versatility. Its structural motif appears in novel crop protection agents, leveraging the fluorine effect to enhance bioactivity. Research teams investigating "fluorinated bioactive scaffolds" have documented its utility in designing systemic pesticides with reduced environmental persistence. These developments align with global demands for sustainable agriculture solutions that maintain efficacy while minimizing ecological impact.

From a regulatory standpoint, 6-(trifluoromethyl)-2-naphthol requires standard REACH compliance documentation for European markets. Safety data sheets highlight moderate skin irritation potential (Category 2), prompting proper PPE protocols during handling. The compound's environmental fate has been studied through OECD 301 biodegradation tests, showing limited mineralization but no bioaccumulation concerns – critical data for ESG-conscious manufacturers.

The global market for fluorinated intermediates like 116511-74-1 shows steady growth (CAGR ~6.5%), driven by Asia-Pacific pharmaceutical hubs. Supply chain analysts note increasing requests for "GMP-grade fluoronaphthols" from contract development organizations. This trend reflects broader industry shifts toward specialty fluorochemicals in precision medicine development, particularly for targeted therapies requiring stable fluorine-containing pharmacophores.

Future research directions may explore this compound's potential in metal-organic frameworks (MOFs) for gas storage applications. Preliminary studies suggest its rigid aromatic structure could help design porous materials with enhanced CO2 adsorption capacity – a relevant property for carbon capture technologies. Such applications would position 6-(trifluoromethyl)naphthalen-2-ol at the intersection of materials science and environmental engineering, addressing two critical 21st-century challenges simultaneously.